Cas no 1216686-59-7 (Furan-3-methanol-d2)

• Product Name: Furan-3-methanol-d2
• CAS No: 1216686-59-7
• MF: C₅H₆O₂
• MW: 100.112265110016
• CID: 1059919
• PubChem ID: 45039315
• Update Time: 2025-04-20

Furan-3-methanol-d2 Chemical and Physical Properties

Names and Identifiers

• Furan-3-methanol-d2
• dideuterio(furan-3-yl)methanol
• (Furan-3-yl)(~2~H_2_)methanol
• AKOS030228798
• 1216686-59-7
• DTXSID90661987
• 4412-91-3 (unlabeled)

• Inchi： 1S/C5H6O2/c6-3-5-1-2-7-4-5/h1-2,4,6H,3H2/i3D2
• InChI Key： STJIISDMSMJQQK-SMZGMGDZSA-N
• SMILES： O1C=CC(=C1)C([2H])([2H])O

Computed Properties

• Exact Mass: 100.04900
• Monoisotopic Mass: 100.049
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 33.4A^2

Experimental Properties

• Boiling Point: 78-80°C at 17 mm
• PSA: 33.37000
• LogP: 0.77190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds